Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate

• Molecular Formula: C19H27N3O7S2
• Molecular Weight: 473.6 g/mol
• IUPAC Name: ethyl 4-[[4-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)phenyl]sulfonylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O7S2/c1-4-29-18(24)21-11-9-14(10-12-21)20-31(27,28)16-7-5-15(6-8-16)22-17(23)19(2,3)13-30(22,25)26/h5-8,14,20H,4,9-13H2,1-3H3
• InChI Key: VEQGJNBULMMEST-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)C(CS3(=O)=O)(C)C

Description

Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and receptors involved in the pathogenesis of diseases such as cancer, inflammation, diabetes, and Alzheimer's disease.
Biochemical and Physiological Effects:
Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate in lab experiments is its potential therapeutic applications. It can be used as a building block for the synthesis of various compounds with potential therapeutic properties. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.

Future Directions

There are several future directions for research on Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer, inflammation, diabetes, and Alzheimer's disease. Additionally, further research is needed to understand its mechanism of action and to identify potential targets for drug development. Finally, research on the synthesis of Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate derivatives with improved properties and potential therapeutic applications is also an important future direction.

Synthesis Methods

The synthesis of Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate involves the reaction of piperidine-1-carboxylic acid with 4-(4,4-dimethyl-1,3-dioxo-1,2-thiazinan-2-yl)phenylsulfonyl chloride in the presence of triethylamine. The resulting compound is then treated with ethyl chloroformate to obtain Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate.

Scientific Research Applications

Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-tumor activity, anti-inflammatory properties, and as a potential treatment for diabetes and Alzheimer's disease. Additionally, it has been used as a building block for the synthesis of various other compounds with potential therapeutic applications.